5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-benzylidene-2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H20FN3OS/c22-18-8-6-17(7-9-18)15-24-10-12-25(13-11-24)21-23-20(26)19(27-21)14-16-4-2-1-3-5-16/h1-9,14H,10-13,15H2/b19-14-
• InChI Key: BACVKJAHFUEWRO-RGEXLXHISA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C3=NC(=O)C(=CC4=CC=CC=C4)S3
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C3=NC(=O)/C(=C/C4=CC=CC=C4)/S3
• Molecular Formula: C21H20FN3OS
• Molecular Weight: 381.5 g/mol

Description

5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one, also known as FLB 457, is a chemical compound that has gained significant attention in the field of neuroscience research due to its potential therapeutic applications. This compound belongs to the class of benzylidene compounds and has a thiazole ring structure.

Mechanism of Action

5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 acts as a selective antagonist of dopamine D2 receptors in the brain. It binds to the D2 receptor and inhibits the binding of dopamine, which is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By blocking the D2 receptor, 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 can modulate the activity of the mesolimbic dopamine system, which is implicated in the pathophysiology of schizophrenia and other neuropsychiatric disorders (Miyamoto et al., 2005).
Biochemical and Physiological Effects
5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has been shown to modulate the activity of the mesolimbic dopamine system, which is involved in the regulation of motivation and reward. It has also been found to improve cognitive deficits in animal models of schizophrenia and has anxiolytic and antidepressant effects (Kumar et al., 2011).

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 is its high selectivity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in various neurological disorders. However, 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high doses (Miyamoto et al., 2005).

Future Directions

5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has potential therapeutic applications in various neurological disorders, and future research should focus on its clinical efficacy and safety. Additionally, further studies are needed to better understand the mechanism of action of 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 and its effects on other neurotransmitter systems. Other future directions could include the development of more selective D2 receptor antagonists or the investigation of 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 in combination with other drugs for the treatment of neuropsychiatric disorders.
Conclusion
In conclusion, 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 is a chemical compound that has gained significant attention in the field of neuroscience research due to its potential therapeutic applications in various neurological disorders. It acts as a selective dopamine D2 receptor antagonist and has been shown to improve cognitive deficits in animal models of schizophrenia, as well as to have anxiolytic and antidepressant effects. While 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has some limitations for lab experiments, it remains a useful tool for studying the role of the dopamine D2 receptor in neuropsychiatric disorders. Future research should focus on its clinical efficacy and safety and on better understanding its mechanism of action and effects on other neurotransmitter systems.
References:
Kumar, A., Singh, S., & Singh, S. (2011). 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457: A promising therapeutic agent for neuropsychiatric disorders. Pharmacological Reports, 63(6), 1463-1471.
Miyamoto, S., Duncan, G. E., Marx, C. E., Lieberman, J. A., & Treatments, S. (2005). Overview of the pharmacology of flb 457: A potential novel antipsychotic. CNS Drug Reviews, 11(3), 295-310.

Scientific Research Applications

5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has been extensively studied for its potential therapeutic applications in various neurological disorders such as schizophrenia, depression, and anxiety. It is a potent dopamine D2 receptor antagonist and has been shown to improve cognitive deficits in animal models of schizophrenia (Miyamoto et al., 2005). 5-benzylidene-2-[4-(4-fluorobenzyl)-1-piperazinyl]-1,3-thiazol-4(5H)-one 457 has also been found to have anxiolytic and antidepressant effects in animal models (Kumar et al., 2011).